N-Methyl-1-(5-methylisoxazol-4-yl)methanamine
Overview
Description
Molecular Structure Analysis
The supramolecular architectures of amide-containing compounds like N-Methyl-1-(5-methylisoxazol-4-yl)methanamine are highly dependent on the side-chain substituents . The potential impact of isoxazole substituents on polymorph formation has been explored, and three distinct forms of a similar compound, N1, N3 -bis (5-methylisoxazol-3-yl)malonamide, were obtained and characterized .Scientific Research Applications
Analgesic Applications
Isoxazole derivatives, including N-Methyl-1-(5-methylisoxazol-4-yl)methanamine, have been studied for their potential as analgesics . These compounds can interact with various biological targets to alleviate pain. Research has shown that modifications to the isoxazole ring can significantly affect analgesic activity, making it a promising area for developing new pain management therapies .
Anti-inflammatory Properties
The anti-inflammatory potential of isoxazole compounds is another area of interest. They have been found to inhibit the production of pro-inflammatory cytokines, which play a role in inflammatory responses. This property is particularly useful in the treatment of chronic inflammatory diseases .
Anticancer Activity
Isoxazole derivatives have shown promise in anticancer research. They can act on multiple pathways involved in cancer cell proliferation and survival. The ability to design isoxazole compounds that target specific cancer cell lines makes them valuable in the search for more effective cancer treatments .
Antimicrobial Effects
The structure of N-Methyl-1-(5-methylisoxazol-4-yl)methanamine allows it to exhibit antimicrobial properties. It has been tested against various strains of bacteria and fungi, showing potential as a lead compound for developing new antimicrobial agents .
Antiviral Uses
Research into the antiviral applications of isoxazole derivatives has been encouraging. These compounds can interfere with viral replication processes, offering a pathway to new treatments for viral infections .
Anticonvulsant and Antidepressant Potential
The neurological effects of isoxazole compounds include anticonvulsant and antidepressant activities. They can modulate neurotransmitter systems in the brain, which is crucial for treating epilepsy and depression .
properties
IUPAC Name |
N-methyl-1-(5-methyl-1,2-oxazol-4-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10N2O/c1-5-6(3-7-2)4-8-9-5/h4,7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNIXMZWMEXUTEL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)CNC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
126.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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